Cas no 1234873-82-5 (N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide
• CAS No: 1234873-82-5
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5981806
• PubChem ID: 49694694
• Update Time: 2025-05-19

N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide
• N-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]-2-methylsulfanylbenzamide
• N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-2-(methylthio)benzamide
• 1234873-82-5
• VU0635479-1
• F5097-2754
• N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}-2-(methylsulfanyl)benzamide
• AKOS024497958

• Inchi： 1S/C21H24N2O3S/c1-27-19-5-3-2-4-18(19)21(26)22-16-8-6-15(7-9-16)14-20(25)23-12-10-17(24)11-13-23/h2-9,17,24H,10-14H2,1H3,(H,22,26)
• InChI Key： ULVOIAYSYKSLSR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(N2CCC(O)CC2)=O)C=C1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 384.151
• Monoisotopic Mass: 384.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9A^2
• XLogP3: 2.5

Additional information on N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide

N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide (CAS No. 1234873-82-5): A Comprehensive Overview

N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide (CAS No. 1234873-82-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to a class of molecules known as benzamides, which are characterized by their aromatic ring structure and amide functional group. The presence of a 4-hydroxypiperidin-1-yl moiety and a methylsulfanyl substituent imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide is particularly noteworthy for its potential in modulating various biological pathways. The 4-hydroxypiperidin-1-yl group is known for its ability to interact with specific receptors and enzymes, while the methylsulfanyl substituent can influence the compound's solubility and metabolic stability. These properties collectively contribute to the compound's pharmacological profile, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide has also been investigated for its neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by ischemia and neurodegenerative conditions such as Alzheimer's disease. The mechanism of action is believed to involve the modulation of oxidative stress pathways and the activation of neuroprotective signaling cascades.

The pharmacokinetic properties of N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound's low toxicity profile, as evidenced by preclinical studies, adds to its appeal as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and Phase III trials, which will provide more comprehensive data on the compound's therapeutic potential.

In conclusion, N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-2-(methylsulfanyl)benzamide (CAS No. 1234873-82-5) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.